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The use of copper chromate-based wood preservatives, particularly in the form of Chromated
Copper Arsenate (CCA), has been a long-standing practice to protect timber from fungal decay
and insect attack.[1][2] However, growing concerns over the environmental and health impacts
of its constituent heavy metals, namely chromium and arsenic, have led to restrictions on its
use and the development of alternative preservative systems.[2][3] This guide provides a
comprehensive comparison of copper chromate (represented by its most common
formulation, CCA) and its primary alternatives, Alkaline Copper Quaternary (ACQ) and Copper
Azole (CA), focusing on their environmental impact, performance, and the methodologies used
for their evaluation.

Comparative Analysis of Wood Preservatives

The selection of a wood preservative involves a trade-off between efficacy and environmental
impact. While CCA has a long history of effective performance, its alternatives offer a reduced
human and environmental hazard profile due to the absence of arsenic and chromium.

Performance Against Wood-Destroying Organisms

The primary function of a wood preservative is to resist degradation by fungi and insects.
Laboratory and field tests have demonstrated the efficacy of both CCA and its alternatives.
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e Fungal Decay: Copper-based preservatives are generally effective against a wide range of
wood-decaying fungi.[4][5] In standardized laboratory tests, wood treated with Copper Azole
has shown to result in weight loss of less than 3% when exposed to brown and white rot
fungi.[4]

o Termite Resistance: CCA, ACQ, and CA have all been shown to significantly enhance the
resistance of wood to termite attack.[6][7] Surface treatment with ACQ and CA can provide
substantial protection against termites, although the level of protection is dependent on the
retention of the preservative on the wood surface.[6] In some cases, CCA has been
observed to provide a higher level of protection against termites compared to ACQ and CA.

[8]

. . . Efficacy against Efficacy against
Preservative Active Ingredients . .
Fungi Termites
Chromated Copper Copper, Chromium,
PP pp- High High

Arsenate (CCA) Arsenic

Copper, Quaternar
Alkaline Copper PP _Q Y ) .

Ammonium High High
Quaternary (ACQ)

Compound
Copper Azole (CA) Copper, Tebuconazole  High High

Table 1: General Performance Characteristics of Wood Preservatives. This table summarizes
the active ingredients and general efficacy of CCA and its common alternatives against major
wood-destroying organisms.

Environmental Fate: Leaching of Preservative
Components

A critical aspect of the environmental impact of treated wood is the leaching of its chemical
components into the surrounding environment. This process is influenced by factors such as
rainfall, soil pH, and the age of the wood.

e CCA Leaching: CCA-treated wood can leach copper, chromium, and arsenic into the soil and
water.[1][9] Arsenic has been found to leach at a higher rate than chromium and copper from
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CCA-treated wood.[9]

e ACQ and CA Leaching: Wood treated with ACQ and CA does not leach chromium or arsenic.
However, studies have shown that copper can leach from these alternatives, in some cases
at a higher rate than from CCA-treated wood.[9][10] For example, one field study found that
over a year, 670 mg of copper leached from new ACQ-treated wood, while less than 40 mg
of copper leached from weathered CCA-treated wood.[9]

) . Chromium . .
Preservative Copper Leaching . Arsenic Leaching
Leaching

Chromated Copper Lower than ACQ in

) Present Present
Arsenate (CCA) some studies
Alkaline Copper Higher than CCAIin

) Absent Absent
Quaternary (ACQ) some studies

Data varies, but

Copper Azole (CA) copper leaching Absent Absent

occurs

Table 2: Comparative Leaching of Heavy Metals from Treated Wood. This table highlights the
presence or absence of leaching of the primary metallic components from CCA and its
alternatives. The rate of leaching can be highly variable depending on environmental
conditions.

Toxicological Profile

The toxicity of wood preservatives is a key consideration for both human health and ecosystem
well-being. The alternatives to CCA are generally considered to have lower mammalian toxicity
due to the absence of arsenic and hexavalent chromium.[11]

e Chromium Toxicity: Hexavalent chromium (Cr(VI)), a component of CCA, is a known human
carcinogen.[12][13] Its toxicity is mediated through its uptake into cells via sulfate
transporters. Once inside the cell, Cr(VI) is reduced to reactive intermediates and ultimately
to trivalent chromium (Cr(lll)), a process that generates oxidative stress and can lead to DNA
damage.[12][14]
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o Copper Toxicity: While an essential nutrient, elevated concentrations of copper can be toxic,
particularly to aquatic organisms. The toxicity of copper in aquatic environments is influenced
by water chemistry, such as hardness and the presence of organic matter. EC50 (the
concentration at which 50% of the test organisms show an effect) values for copper in
freshwater algae can range from 1 pg/L to 8000 ug/L, demonstrating a wide range of
sensitivity among different species.[15][16][17]

Component Toxicological Concern

Chromium (Hexavalent) Carcinogenic, genotoxic

Arsenic Carcinogenic, toxic to various organ systems
Copper Aquatic toxicity at high concentrations
Quaternary Ammonium Compounds Lower mammalian toxicity

Tebuconazole Fungicide with some aquatic toxicity

Table 3: Toxicological Concerns of Wood Preservative Components. This table outlines the
primary health and environmental concerns associated with the individual components of CCA
and its alternatives.

Experimental Protocols

The assessment of wood preservatives relies on standardized laboratory and field test
methods to ensure comparability and reliability of data.

AWPA E11-16: Standard Method for Accelerated
Evaluation of Preservative Leaching

This laboratory method is designed to accelerate the leaching of waterborne preservatives from
small wood blocks.[18][19][20][21]

Objective: To determine the leachability of a wood preservative as a percentage of the initial
retention.

Methodology:
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Specimen Preparation: Small wood blocks (typically 19 mm cubes) are treated with the wood
preservative to a known retention level.[20]

Leaching Procedure: The treated blocks are immersed in deionized water. The water is
typically changed at specified intervals over a period of several days.

Analysis: The leachate (water) is collected and analyzed for the concentration of the
preservative components. The wood blocks may also be analyzed before and after leaching
to determine the amount of preservative lost.

EN 113: Test Method for Determining the Protective
Effectiveness Against Wood Destroying Basidiomycetes

This European standard specifies a laboratory method to determine the toxic values of a wood

preservative against wood-destroying fungi.[22][23][24][25][26]

Objective: To determine the minimum concentration of a wood preservative that prevents fungal

decay.

Methodology:

Specimen Preparation: Small, sterile wood blocks are impregnated with varying
concentrations of the wood preservative.

Fungal Culture: The treated wood blocks, along with untreated control blocks, are exposed to
a pure culture of a specific wood-destroying fungus (e.g., Coniophora puteana or Trametes
versicolor) on a malt extract agar medium.[22]

Incubation: The samples are incubated under controlled temperature and humidity for a
specified period (typically several weeks).

Assessment: The effectiveness of the preservative is determined by measuring the mass
loss of the wood blocks due to fungal decay. The lowest concentration of the preservative
that prevents significant mass loss is considered the toxic threshold.

Visualizing the Science
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Diagrams generated using Graphviz (DOT language) can help to illustrate complex biological
pathways and experimental workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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